Cas no 76733-83-0 (Decumbenine)

• Product name: Decumbenine
• CAS No: 76733-83-0
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 1124017
• PubChem ID: 73075784

Decumbenine Chemical and Physical Properties

Names and Identifiers

• Decumbenine
• 8-(5,6,7,8-Tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)furo[3,4-e]-1,3-benzodioxol-6(8H)-one
• Furo[3,4-e]-1,3-benzodioxol-6(8H)-one, 8-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl)-
• 76733-83-0

• Inchi： InChI=1S/C20H17NO6/c1-21-3-2-10-4-14-15(24-8-23-14)5-11(10)18(21)19-12-6-16-17(26-9-25-16)7-13(12)20(22)27-19/h4-7,18-19H,2-3,8-9H2,1H3
• InChI Key： GDFCROCCWCFYQI-UHFFFAOYSA-N
• SMILES： CN1CCc2cc3c(cc2C1C4c5c(ccc6c5OCO6)C(=O)O4)OCO3

Computed Properties

• Exact Mass: 323.07939
• Monoisotopic Mass: 367.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.473
• Melting Point: No data available
• Boiling Point: 528.7±50.0 °C at 760 mmHg
• Flash Point: 273.6±30.1 °C
• PSA: 70.04
• pka: 6.72±0.40(Predicted)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Decumbenine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Decumbenine

Comprehensive Overview of Decumbenine (CAS No. 76733-83-0): Properties, Applications, and Research Insights

Decumbenine (CAS No. 76733-83-0) is a naturally occurring alkaloid compound that has garnered significant attention in recent years due to its potential therapeutic and pharmacological properties. This bioactive molecule, often associated with the Decumbenine family, is derived from specific plant sources and exhibits a unique chemical structure that makes it a subject of interest in both academic and industrial research. Its molecular formula and precise stereochemistry contribute to its biological activity, which is currently being explored for various applications.

One of the most frequently asked questions about Decumbenine is its mechanism of action. Preliminary studies suggest that it interacts with specific cellular pathways, potentially modulating neurotransmitter activity or enzyme function. Researchers are particularly interested in its role as a natural bioactive compound, with some studies indicating anti-inflammatory or neuroprotective effects. These properties align with the growing consumer demand for plant-derived therapeutics, a trend driven by the global shift toward natural and sustainable healthcare solutions.

The chemical stability and solubility of Decumbenine (CAS No. 76733-83-0) are also critical factors for its practical applications. Analytical techniques such as HPLC and NMR have been employed to characterize its purity and structural integrity. These methods are essential for ensuring consistency in research and potential commercial production. The compound’s pharmacokinetic profile, including absorption and metabolism, is another area of active investigation, as it determines its bioavailability and efficacy in vivo.

In the context of current scientific trends, Decumbenine is often compared to other alkaloids like berberine or quinine due to its structural similarities. However, its distinct properties set it apart, making it a promising candidate for niche applications. For instance, its potential role in cognitive health supplements or functional foods is a hot topic among researchers and health enthusiasts alike. This aligns with the increasing popularity of nootropics and adaptogens in the wellness industry.

Another area of interest is the sustainable sourcing of Decumbenine. As consumers become more environmentally conscious, the demand for ethically harvested plant extracts has risen. Researchers are exploring cultivation methods and synthetic biology approaches to produce Decumbenine sustainably, reducing reliance on wild plant populations. This focus on green chemistry and biotechnology reflects broader societal priorities and could enhance the compound’s marketability.

From a commercial perspective, Decumbenine (CAS No. 76733-83-0) is still in the early stages of development, with limited large-scale production. However, its potential applications in pharmaceuticals, nutraceuticals, and cosmetics have attracted interest from startups and established companies. Patents and intellectual property related to its extraction, synthesis, and use are emerging, indicating a competitive landscape. The compound’s market potential is often discussed in industry reports, particularly in segments focused on natural product innovation.

In summary, Decumbenine represents a fascinating intersection of traditional knowledge and modern science. Its unique chemical properties, combined with the growing demand for natural therapeutics, position it as a compound with significant future potential. Ongoing research will likely uncover new applications and refine our understanding of its benefits, making it a key player in the evolving landscape of bioactive compounds.